Cas no 62291-10-5 (2-Propanone, 1-(3-methylphenyl)-3-phenyl-)

• Product Name: 2-Propanone, 1-(3-methylphenyl)-3-phenyl-
• CAS No: 62291-10-5
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 450578
• PubChem ID: 14882321
• Update Time: 2025-04-19

2-Propanone, 1-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-methylphenyl)-3-phenyl-
• 1-(3-methylphenyl)-3-phenylpropan-2-one
• DTXSID20564977
• SCHEMBL11181344
• 62291-10-5

• Inchi： 1S/C16H16O/c1-13-6-5-9-15(10-13)12-16(17)11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3
• InChI Key： LYJZWZPBRCVYIX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07